molecular formula C6H8ClFN2O2S B2937609 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonyl chloride CAS No. 1823967-46-9

1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonyl chloride

Cat. No. B2937609
CAS RN: 1823967-46-9
M. Wt: 226.65
InChI Key: BTMGNGFKYBSAGI-UHFFFAOYSA-N
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Description

“1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonyl chloride” is a chemical compound with the empirical formula C6H9ClN2O2S . It is a part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .


Synthesis Analysis

The synthesis of pyrazole derivatives like “1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonyl chloride” has been a topic of interest in recent years . Various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system have been used . A special emphasis is placed on a thorough examination of response processes .


Molecular Structure Analysis

The molecular structure of “1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonyl chloride” is characterized by a 5-membered ring structure made up of three carbon atoms and two nitrogen atoms in close proximity . The InChI code for this compound is 1S/C6H9ClN2O2S/c1-3-9-4-6 (5 (2)8-9)12 (7,10)11/h4H,3H2,1-2H3 .


Chemical Reactions Analysis

Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . The reaction of substituted pyrazoles with thiols has been realized in the iodine-catalyzed formation of the C–S bond in the pyrazole ring .


Physical And Chemical Properties Analysis

The physical and chemical properties of “1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonyl chloride” include a molecular weight of 208.67 . It is a solid at room temperature .

Safety and Hazards

The safety data sheet for “1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonyl chloride” indicates that it is dangerous and may cause skin and eye irritation, as well as respiratory irritation .

Future Directions

The future directions in the research of pyrazole derivatives like “1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonyl chloride” include the development of more efficient and green synthesis methods . Furthermore, the reasons for the increasing popularity of pyrazoles in several fields of science are being examined .

properties

IUPAC Name

1-ethyl-5-fluoro-3-methylpyrazole-4-sulfonyl chloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H8ClFN2O2S/c1-3-10-6(8)5(4(2)9-10)13(7,11)12/h3H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BTMGNGFKYBSAGI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=C(C(=N1)C)S(=O)(=O)Cl)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H8ClFN2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

226.66 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonyl chloride

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